lithium(1+) ion 3-fluoro-4-methoxypyridine-2-sulfinate

• IUPAC Name: lithium;3-fluoro-4-methoxypyridine-2-sulfinate
• InChI: InChI=1S/C6H6FNO3S.Li/c1-11-4-2-3-8-6(5(4)7)12(9)10;/h2-3H,1H3,(H,9,10);/q;+1/p-1
• InChI Key: IYDPXCZZHKTSBB-UHFFFAOYSA-M
• Canonical SMILES: [Li+].COC1=C(C(=NC=C1)S(=O)[O-])F
• Molecular Formula: C6H5FLiNO3S
• Molecular Weight: 197.1 g/mol

Description

Lithium(1+) ion 3-fluoro-4-methoxypyridine-2-sulfinate (LiFMP) is an ionic compound that has gained considerable interest in recent years due to its unique properties and potential applications in a variety of fields. LiFMP is a highly reactive compound and has been used in a wide range of scientific research applications, ranging from electrochemistry to biochemistry. LiFMP has been studied for its potential use as a catalyst in organic synthesis, as well as its ability to act as a redox mediator in electrochemical reactions. Additionally, LiFMP has been studied for its potential utility in drug delivery systems, as well as its ability to act as a ligand in protein-ligand interactions.

Scientific Research Applications

Lithium(1+) ion 3-fluoro-4-methoxypyridine-2-sulfinate has been studied for its potential use in a variety of scientific research applications. One such application is its potential use as a catalyst in organic synthesis. lithium(1+) ion 3-fluoro-4-methoxypyridine-2-sulfinate has been shown to be an effective catalyst for a variety of reactions, including the oxidation of alcohols and the reduction of nitro compounds. Additionally, lithium(1+) ion 3-fluoro-4-methoxypyridine-2-sulfinate has been studied for its potential use as a redox mediator in electrochemical reactions. lithium(1+) ion 3-fluoro-4-methoxypyridine-2-sulfinate has been shown to be an effective mediator for the oxidation and reduction of a variety of compounds. Additionally, lithium(1+) ion 3-fluoro-4-methoxypyridine-2-sulfinate has been studied for its potential utility in drug delivery systems, as well as its ability to act as a ligand in protein-ligand interactions.

Mechanism Of Action

The mechanism of action of lithium(1+) ion 3-fluoro-4-methoxypyridine-2-sulfinate is not fully understood, however, it is believed to be related to its ability to act as a redox mediator. lithium(1+) ion 3-fluoro-4-methoxypyridine-2-sulfinate is able to transfer electrons from one molecule to another, resulting in the oxidation or reduction of the molecules. Additionally, lithium(1+) ion 3-fluoro-4-methoxypyridine-2-sulfinate is able to bind to certain molecules, allowing it to act as a ligand in protein-ligand interactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of lithium(1+) ion 3-fluoro-4-methoxypyridine-2-sulfinate are not fully understood. However, lithium(1+) ion 3-fluoro-4-methoxypyridine-2-sulfinate has been shown to be an effective catalyst for a variety of reactions, including the oxidation of alcohols and the reduction of nitro compounds. Additionally, lithium(1+) ion 3-fluoro-4-methoxypyridine-2-sulfinate has been studied for its potential use as a redox mediator in electrochemical reactions. lithium(1+) ion 3-fluoro-4-methoxypyridine-2-sulfinate has been shown to be an effective mediator for the oxidation and reduction of a variety of compounds.

Advantages And Limitations For Lab Experiments

The advantages of using lithium(1+) ion 3-fluoro-4-methoxypyridine-2-sulfinate in lab experiments include its ability to act as a catalyst in organic synthesis and its potential utility in drug delivery systems. Additionally, lithium(1+) ion 3-fluoro-4-methoxypyridine-2-sulfinate has been shown to be an effective mediator for the oxidation and reduction of a variety of compounds. The limitations of using lithium(1+) ion 3-fluoro-4-methoxypyridine-2-sulfinate in lab experiments include its potential reactivity with other molecules, as well as its potential to form complexes with other molecules.

Future Directions

The future directions for lithium(1+) ion 3-fluoro-4-methoxypyridine-2-sulfinate are numerous. One potential direction is the development of new methods for the synthesis of lithium(1+) ion 3-fluoro-4-methoxypyridine-2-sulfinate. Additionally, lithium(1+) ion 3-fluoro-4-methoxypyridine-2-sulfinate could be further studied for its potential use as a catalyst in organic synthesis, as well as its potential utility in drug delivery systems. Additionally, lithium(1+) ion 3-fluoro-4-methoxypyridine-2-sulfinate could be further studied for its potential use as a redox mediator in electrochemical reactions. Additionally, lithium(1+) ion 3-fluoro-4-methoxypyridine-2-sulfinate could be studied for its potential use in protein-ligand interactions. Finally, lithium(1+) ion 3-fluoro-4-methoxypyridine-2-sulfinate could be studied for its potential use in the development of new materials and devices.

Synthesis Methods

Lithium(1+) ion 3-fluoro-4-methoxypyridine-2-sulfinate can be synthesized using a variety of methods. One common method is the reaction of lithium carbonate with 3-fluoro-4-methoxy-pyridine-2-sulfinic acid (FMP-SA) in an aqueous solution. This reaction results in the formation of lithium(1+) ion 3-fluoro-4-methoxypyridine-2-sulfinate and carbon dioxide. Another method for the synthesis of lithium(1+) ion 3-fluoro-4-methoxypyridine-2-sulfinate involves the reaction of lithium hydroxide with 3-fluoro-4-methoxy-pyridine-2-sulfinic acid in an aqueous solution. This reaction yields lithium(1+) ion 3-fluoro-4-methoxypyridine-2-sulfinate and water. Additionally, lithium(1+) ion 3-fluoro-4-methoxypyridine-2-sulfinate can be synthesized through the reaction of lithium hydroxide with 3-fluoro-4-methoxy-pyridine-2-sulfonic acid (FMP-SOA) in an aqueous solution. This reaction yields lithium(1+) ion 3-fluoro-4-methoxypyridine-2-sulfinate and water.